Cas no 1997035-64-9 (N-[(3,5-difluoropyridin-4-yl)methyl]propan-1-amine)

N-[(3,5-difluoropyridin-4-yl)methyl]propan-1-amine structure
1997035-64-9 structure
Product Name:N-[(3,5-difluoropyridin-4-yl)methyl]propan-1-amine
CAS No:1997035-64-9
MF:C9H12F2N2
MW:186.201788902283
CID:5302341
Update Time:2023-08-25

N-[(3,5-difluoropyridin-4-yl)methyl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • [(3,5-difluoropyridin-4-yl)methyl](propyl)amine
    • N-[(3,5-difluoropyridin-4-yl)methyl]propan-1-amine
    • 4-Pyridinemethanamine, 3,5-difluoro-N-propyl-
    • Inchi: 1S/C9H12F2N2/c1-2-3-12-4-7-8(10)5-13-6-9(7)11/h5-6,12H,2-4H2,1H3
    • InChI Key: ZPDBNHJWFZRGJR-UHFFFAOYSA-N
    • SMILES: FC1C=NC=C(C=1CNCCC)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 134
  • XLogP3: 1.3
  • Topological Polar Surface Area: 24.9

N-[(3,5-difluoropyridin-4-yl)methyl]propan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-763401-0.05g
[(3,5-difluoropyridin-4-yl)methyl](propyl)amine
1997035-64-9 95%
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Enamine
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